2-(2,4-Ditert-butylphenoxy)acetamide

• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol
• IUPAC Name: 2-(2,4-ditert-butylphenoxy)acetamide
• InChI: InChI=1S/C16H25NO2/c1-15(2,3)11-7-8-13(19-10-14(17)18)12(9-11)16(4,5)6/h7-9H,10H2,1-6H3,(H2,17,18)
• InChI Key: ZZTMQIZPCLOTLI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1)OCC(=O)N)C(C)(C)C

Description

2-(2,4-Ditert-butylphenoxy)acetamide, also known as DTBPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-(2,4-Ditert-butylphenoxy)acetamide is not fully understood. However, it is believed that 2-(2,4-Ditert-butylphenoxy)acetamide exerts its effects through the inhibition of specific enzymes, such as acetylcholinesterase and butyrylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter that plays a role in various physiological processes.
Biochemical and Physiological Effects:
2-(2,4-Ditert-butylphenoxy)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-(2,4-Ditert-butylphenoxy)acetamide inhibits the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that play a role in the breakdown of acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which can have various physiological effects, such as improving cognitive function and muscle contraction.

Advantages and Limitations for Lab Experiments

2-(2,4-Ditert-butylphenoxy)acetamide has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be obtained in high yields. Additionally, 2-(2,4-Ditert-butylphenoxy)acetamide has been shown to be an effective catalyst in various organic reactions. However, there are also limitations to the use of 2-(2,4-Ditert-butylphenoxy)acetamide in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to predict its effects in certain experimental conditions.

Future Directions

There are several future directions for the study of 2-(2,4-Ditert-butylphenoxy)acetamide. One potential direction is the development of new synthetic methods for 2-(2,4-Ditert-butylphenoxy)acetamide, which could improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2,4-Ditert-butylphenoxy)acetamide and its potential applications in various scientific research fields. Finally, the potential use of 2-(2,4-Ditert-butylphenoxy)acetamide as an anticancer agent warrants further investigation.

Synthesis Methods

2-(2,4-Ditert-butylphenoxy)acetamide is synthesized through the reaction of 2,4-ditert-butylphenol with chloroacetyl chloride in the presence of a base, such as triethylamine. This reaction yields 2-(2,4-Ditert-butylphenoxy)acetamide as a white crystalline solid with a high melting point.

Scientific Research Applications

2-(2,4-Ditert-butylphenoxy)acetamide has been studied for its potential applications in various scientific research fields, including organic synthesis, materials science, and pharmaceuticals. In organic synthesis, 2-(2,4-Ditert-butylphenoxy)acetamide has been used as a catalyst in various reactions, such as the synthesis of cyclic carbonates. In materials science, 2-(2,4-Ditert-butylphenoxy)acetamide has been studied for its ability to modify the properties of polymers, such as their thermal stability and mechanical properties. In pharmaceuticals, 2-(2,4-Ditert-butylphenoxy)acetamide has been studied for its potential use as an anticancer agent.